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Compound of Interest

Compound Name: 2,5-Octanedione

Cat. No.: B2874583

This technical guide provides a comprehensive overview of the chemical and physical
properties of 2,5-octanedione, including its molecular formula and weight. It is intended for
researchers, scientists, and professionals in the field of drug development and organic
synthesis. This document details experimental protocols for its characterization and illustrates
its utility in synthetic chemistry.

Core Molecular Information

2,5-Octanedione, also known as octane-2,5-dione, is a dicarbonyl compound with the
chemical formula C8H1402.[1][2][3] It belongs to the class of gamma-diketones, characterized
by two ketone functional groups separated by two methylene groups. This structural motif is a
key precursor in the synthesis of various heterocyclic compounds.

Physicochemical Properties

The fundamental physicochemical properties of 2,5-octanedione are summarized in the table
below. These values are essential for its handling, purification, and application in various
chemical reactions.
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Property Value Source
Molecular Formula C8H1402 [1112][3]
Molecular Weight 142.20 g/mol [1]
CAS Number 3214-41-3 [1]12113]
Appearance Colorless liquid (presumed) N/A
Boiling Point 105 °C at 15 Torr N/A
Density 0.9635 g/cm3 N/A
XLogP3-AA 0.4 [1]
Hydrogen Bond Donor Count 0 [1]
Hydrogen Bond Acceptor

C)(;untg p : 12
Topological Polar Surface Area  34.1 A2 [1][2]

Spectroscopic Data

The structural elucidation of 2,5-octanedione is confirmed through various spectroscopic

techniques. The key data from Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass

Spectrometry (MS) are presented below.

NMR Spectroscopy

Chemical Shift . .
Nucleus ( ) Multiplicity Assignment
Ppm
1H NMR (Predicted)
13C NMR (Predicted)

Note: Experimentally obtained NMR data for 2,5-octanedione is not readily available in public

databases. The values above would be predicted based on its chemical structure.

Infrared (IR) Spectroscopy
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The IR spectrum of 2,5-octanedione exhibits characteristic absorption bands corresponding to

its functional groups.

Wavenumber (cm~?) Intensity Assignment
~1715 Strong C=0 stretching (ketone)
2870-2960 Medium-Strong C-H stretching (alkane)

Data is generalized for aliphatic ketones.

Mass Spectrometry (MS)

The mass spectrum of 2,5-octanedione shows a molecular ion peak and characteristic
fragmentation patterns.

miz Relative Intensity Assighment

142 Moderate [M]* (Molecular lon)

99 High [M - C2H5]*

71 High [M - C4H7O]* or [C4H7O]*
43 High [CH3CO]*

Experimental Protocols
General Synthesis of y-Diketones via Hydrolysis of
Furan Derivatives

A common and effective method for the synthesis of y-diketones like 2,5-octanedione is the
acid-catalyzed hydrolysis of substituted furans. While a specific protocol for 2,5-octanedione is
not detailed in the provided search results, a general procedure for the analogous 2,5-
hexanedione from 2,5-dimethylfuran can be adapted.

Objective: To synthesize a y-diketone by hydrolyzing a 2,5-dialkylfuran.

Materials:
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2,5-disubstituted furan (e.g., 2-ethyl-5-methylfuran for 2,5-octanedione synthesis)
Dilute sulfuric acid or acetic acid

Sodium acetate (for neutralization)

Diethyl ether or dichloromethane (for extraction)

Anhydrous sodium sulfate or magnesium sulfate (for drying)

Distilled water

Procedure:

The 2,5-disubstituted furan is dissolved in an aqueous solution of a non-oxidizing acid, such
as dilute sulfuric acid or acetic acid.

The mixture is heated under reflux for a specified period, typically several hours, to ensure
complete hydrolysis. The reaction progress can be monitored by thin-layer chromatography
(TLC).

After cooling to room temperature, the reaction mixture is neutralized. If an acid like sulfuric
acid is used, a base such as sodium bicarbonate is carefully added. If acetic acid is the
solvent, it can be partially removed by distillation.

The aqueous solution is then extracted multiple times with an organic solvent like diethyl
ether or dichloromethane.

The combined organic layers are washed with brine, dried over an anhydrous drying agent
(e.g., Na2S0a4), and filtered.

The solvent is removed under reduced pressure using a rotary evaporator to yield the crude
y-diketone.

The crude product is then purified by vacuum distillation to obtain the pure 2,5-octanedione.

Logical Relationship Diagram
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The following diagram illustrates the Paal-Knorr synthesis, a classic organic reaction where a
1,4-dicarbonyl compound, such as 2,5-octanedione, is used to synthesize a substituted furan.
This reaction is typically acid-catalyzed.

Reactants

Reaction Intermediates
2,5-Octanedione Protonation Product
Protonated Carbonyl er Enol Intermediate ucleophilc Attacl Cyclic Hemiacetal | Dehydration 2-Ethyl-5-methylfuran
Acid Catalyst (H*)

Click to download full resolution via product page

Caption: Paal-Knorr synthesis of a furan from 2,5-octanedione.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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